Cas no 1021090-60-7 (N-(2-methoxy-5-methylphenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide)

• Product Name: N-(2-methoxy-5-methylphenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide
• CAS No: 1021090-60-7
• MF: C₂₁H₂₉N₅O₃
• MW: 399.486664533615
• CID: 6061711
• PubChem ID: 42065414
• Update Time: 2025-05-19

N-(2-methoxy-5-methylphenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-5-methylphenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide
• 1-Piperazinecarboxamide, N-(2-methoxy-5-methylphenyl)-4-(2-methyl-6-propoxy-4-pyrimidinyl)-
• F2442-0487
• 1021090-60-7
• AKOS024648406

• Inchi： 1S/C21H29N5O3/c1-5-12-29-20-14-19(22-16(3)23-20)25-8-10-26(11-9-25)21(27)24-17-13-15(2)6-7-18(17)28-4/h6-7,13-14H,5,8-12H2,1-4H3,(H,24,27)
• InChI Key： NYQARGBHINQDAE-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC(C)=CC=C2OC)=O)CCN(C2C=C(OCCC)N=C(C)N=2)CC1

Computed Properties

• Exact Mass: 399.22703980g/mol
• Monoisotopic Mass: 399.22703980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.205±0.06 g/cm3(Predicted)
• Boiling Point: 625.0±55.0 °C(Predicted)
• pka: 13.32±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-(2-methoxy-5-methylphenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide

N-(2-methoxy-5-methylphenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide (CAS No. 1021090-60-7): An Overview of a Promising Compound in Pharmaceutical Research

N-(2-methoxy-5-methylphenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide (CAS No. 1021090-60-7) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. This compound, often referred to by its CAS number, belongs to the class of piperazine derivatives and has shown promising results in various preclinical studies. This article aims to provide a comprehensive overview of the compound, including its chemical structure, pharmacological properties, and potential therapeutic uses.

Chemical Structure and Synthesis

The chemical structure of N-(2-methoxy-5-methylphenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide is characterized by a piperazine ring substituted with a 2-methoxy-5-methylphenyl group and a 2-methyl-6-propoxypyrimidin-4-yl group. The synthesis of this compound typically involves multi-step reactions, including the formation of the piperazine ring and subsequent functional group modifications. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

Pharmacological Properties

N-(2-methoxy-5-methylphenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide has been extensively studied for its pharmacological properties, particularly its interactions with various biological targets. One of the key findings is its potent activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. The compound's ability to selectively inhibit serotonin reuptake without affecting other neurotransmitters makes it a promising candidate for developing new antidepressant medications.

In addition to its SSRI activity, N-(2-methoxy-5-methylphenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide has also shown potential as an antagonist for specific G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes, including signal transduction and cell regulation. The compound's ability to modulate these receptors could have implications for treating a wide range of diseases, from cardiovascular disorders to neurological conditions.

Preclinical Studies and Therapeutic Potential

Several preclinical studies have evaluated the therapeutic potential of N-(2-methoxy-5-methylphenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide. In animal models of depression, the compound has demonstrated significant antidepressant-like effects, comparable to those of established SSRIs such as fluoxetine. These findings suggest that it could be an effective alternative or adjunct therapy for patients who do not respond well to current treatments.

Beyond depression, the compound has also shown promise in treating anxiety disorders. Preclinical studies have reported that it reduces anxiety-like behaviors in rodent models without causing significant side effects. This is particularly important given the high prevalence of anxiety disorders and the need for safer and more effective treatments.

In the realm of neurodegenerative diseases, preliminary research suggests that N-(2-methoxy-5-methylphenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide may have neuroprotective properties. Studies have shown that it can reduce oxidative stress and inflammation in neuronal cells, which are key factors in the progression of diseases such as Alzheimer's and Parkinson's.

Clinical Trials and Future Directions

The promising results from preclinical studies have paved the way for clinical trials to evaluate the safety and efficacy of N-(2-methoxy-5-methylphenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide in humans. Phase I trials are currently underway to assess its pharmacokinetics, safety profile, and tolerability in healthy volunteers. If these initial trials are successful, subsequent phases will focus on evaluating its therapeutic effects in patients with specific conditions such as depression and anxiety disorders.

The future directions for research on this compound include exploring its potential as a combination therapy with existing medications to enhance treatment outcomes. Additionally, efforts are underway to optimize its formulation for improved bioavailability and reduced side effects. The development of prodrugs or sustained-release formulations could further enhance its therapeutic utility.

Conclusion

N-(2-methoxy-5-methylphenyl)-4-(2-methyl-6-propoxypyrimidin-4-y l)piperazine -1-carboxamide strong > (CAS No . 1021090 -60 -7 ) represents a promising advance in pharmaceutical research , with potential applications in treating a variety of psychiatric and neurological conditions . Its unique chemical structure , combined with its favorable pharmacological properties , positions it as a valuable candidate for further development . As clinical trials progress , it is hoped that this compound will contribute significantly to improving patient outcomes and advancing our understanding of complex disease mechanisms . p > article > response >